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Compound of Interest

Compound Name: Diisopropyl ether

Cat. No.: B094823

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of diisopropyl ether (DIPE). The information is presented to support its
use in research, scientific analysis, and drug development, with a strong emphasis on safety
and proper handling.

General Information

Diisopropyl ether (CAS No: 108-20-3) is a secondary ether characterized by the presence of
two isopropyl groups attached to an oxygen atom.[1][2] It is a colorless, volatile liquid with a
sharp, sweet, ether-like odor.[1][3][4] DIPE is primarily used as a solvent for a wide range of
organic compounds, including oils, waxes, and resins.[3][4] It also finds application as an
extractant in pharmaceutical and chemical syntheses and as an oxygenate additive in gasoline.

[2][3]

Physical Properties

The physical properties of diisopropyl ether are crucial for its application as a solvent and for
process design. A summary of these properties is provided in the tables below.

General Physical Properties
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Property Value Reference(s)

Molecular Formula CeH140 [1112][3]

Molecular Weight 102.177 g/mol [2][3]

Appearance Colorless liquid [1112][3]

Odor Sharp, sweet, ether-like [11121[3]
Thermal Properties

Property Value Reference(s)

Boiling Point 68.5 °C (155.3 °F; 341.6 K) [21[3]

Melting Point -60 °C (-76 °F; 213 K) [2]

Flash Point -28 °C (-18 °F) [1][3]

Autoignition Temperature 443 °C (830 °F) [3]

Property Value Reference(s)

Density 0.725 g/mL at 20 °C [1112]

Solubility in Water 2g/lLat20°C [2]

Miscibility Miscible with organic solvents [2][3]
Vapor Properties

Property Value Reference(s)

Vapor Pressure

119 mmHg at 20 °C

[2]

Vapor Density 3.5 (air=1) [3][4]
Lower Explosive Limit (LEL) 1.4% in air [3]
Upper Explosive Limit (UEL) 21% in air [3]
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Chemical Properties and Reactivity

Diisopropyl ether is a relatively stable compound but exhibits reactivity typical of ethers. Its
most significant chemical property is the propensity to form explosive peroxides upon exposure
to air and light.

Peroxide Formation

Diisopropyl ether is highly prone to forming explosive organic peroxides when stored in the
presence of air.[2][5] This process is more rapid than with diethyl ether due to the presence of
secondary carbons adjacent to the ether oxygen.[2][5] These peroxides are sensitive to shock,
heat, and friction, and can detonate violently, especially upon concentration during distillation.
[2][6] It is crucial to test for the presence of peroxides before heating or distilling diisopropyl
ether.[2][7] Antioxidants like butylated hydroxytoluene (BHT) are often added to inhibit peroxide
formation.[2]

Other Reactions

Like other ethers, diisopropyl ether can act as a Lewis base, forming complexes with Lewis
acids. It is generally inert to many reagents but can be cleaved by strong acids.[3][6] It may
react violently with strong oxidizing agents.[3][6]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of diisopropyl ether.

NMR Spectroscopy

e 1H NMR: The proton NMR spectrum of diisopropyl ether is characterized by a septet
corresponding to the two methine (CH) protons and a doublet for the twelve methyl (CHs)
protons. The protons on the carbon adjacent to the ether oxygen are deshielded and appear
in the 3.4-4.5 ppm region.[8]

e 13C NMR: The carbon NMR spectrum shows two distinct signals. The carbon atom directly
bonded to the oxygen (CH) appears in the 50-80 ppm region.[8]

Infrared (IR) Spectroscopy

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://infinitalab.com/astm/astm-e299-08-test-method-for-trace-amounts-of-peroxides-in-organic-solvents/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://infinitalab.com/astm/astm-e299-08-test-method-for-trace-amounts-of-peroxides-in-organic-solvents/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://infinitalab.com/astm/astm-e299-08-test-method-for-trace-amounts-of-peroxides-in-organic-solvents/
https://standards.iteh.ai/catalog/standards/astm/6c653546-037d-4aef-85c0-8336ed9dbe30/astm-e299-17
https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://infinitalab.com/astm/astm-e299-08-test-method-for-trace-amounts-of-peroxides-in-organic-solvents/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://infinitalab.com/astm/astm-e299-08-test-method-for-trace-amounts-of-peroxides-in-organic-solvents/
https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://standards.iteh.ai/catalog/standards/astm/6c653546-037d-4aef-85c0-8336ed9dbe30/astm-e299-17
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://standards.iteh.ai/catalog/standards/astm/6c653546-037d-4aef-85c0-8336ed9dbe30/astm-e299-17
https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://www.benchchem.com/product/b094823?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The IR spectrum of diisopropyl ether displays a characteristic strong C-O stretching vibration
in the fingerprint region, typically between 1000 and 1300 cm~1.[8] The absence of strong
absorptions for O-H or C=0 groups helps to confirm the ether functionality.[8]

Mass Spectrometry

The electron ionization mass spectrum of diisopropyl ether shows a molecular ion peak (M+)
at m/z 102.[9] Common fragmentation patterns include the loss of an isopropyl group, leading
to a significant peak at m/z 87, and the formation of a base peak at m/z 45.[10]

Experimental Protocols

The following sections outline general methodologies for determining key physical and
chemical properties of diisopropyl ether. For rigorous analysis, adherence to specific ASTM or
other standardized protocols is recommended.

Determination of Boiling Point (Distillation Method)

Objective: To determine the boiling point of diisopropyl ether.

Methodology:

Assemble a simple distillation apparatus in a fume hood.

» Place a volume of diisopropyl ether (e.g., 20 mL) into the distilling flask along with a few
boiling chips.

o Position a thermometer so that the top of the bulb is level with the bottom of the side-arm of
the distilling flask.

» Begin heating the flask gently.

e Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected. This temperature is the boiling point.[3][7]

Record the atmospheric pressure, as boiling point is pressure-dependent.

Determination of Density (Digital Density Meter)
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Objective: To measure the density of diisopropyl ether.
Methodology: This procedure is based on the principles of ASTM D4052.[11][12]

Calibrate the digital density meter according to the manufacturer's instructions using a
certified reference standard.

Ensure the measuring cell is clean and dry.

Inject the diisopropyl ether sample into the measuring cell, ensuring no air bubbles are
present.

Allow the temperature of the sample to equilibrate to the desired measurement temperature
(e.g., 20 °C).

The instrument will measure the oscillation period of a U-tube containing the sample and
calculate the density.

Record the density reading.

Determination of Water Solubility

Objective: To determine the approximate solubility of diisopropyl ether in water.
Methodology:

In a small, sealed container (e.g., a vial), add a known volume of diisopropyl ether (e.g., 1
mL).

Incrementally add a known volume of deionized water, shaking vigorously after each
addition.

Observe for the formation of a single, clear phase (soluble) or the persistence of two distinct
layers (insoluble or slightly soluble).[5]

The approximate solubility can be determined by the volume of water added before phase
separation occurs. For a more quantitative analysis, techniques like Karl Fischer titration can
be used to determine the water content in the ether-rich phase.[13]
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Detection of Peroxides (Potassium lodide Method)

Objective: To qualitatively test for the presence of peroxides in diisopropyl ether.

Methodology:

In a clean, dry test tube, add approximately 1-2 mL of the diisopropyl ether sample.
e Add 1 mL of a freshly prepared 10% (w/v) potassium iodide solution.[4]
o Add a few drops of glacial acetic acid and shake the mixture.

e The formation of a yellow to brown color indicates the presence of peroxides, with the
intensity of the color correlating to the peroxide concentration.[8] A blue-black color will be
observed if a starch indicator is added in the presence of peroxides.[4]

For quantitative analysis, standardized methods such as ASTM E299 should be followed,
which involves a colorimetric determination of the iodine released.[1][2][14]

Safety and Handling

Diisopropyl ether is a highly flammable liquid and a strong irritant.[3][15] It is crucial to handle
it in a well-ventilated area, away from ignition sources.[15][16] Due to its tendency to form
explosive peroxides, it should be stored in airtight containers, away from light and heat.[2][5][7]
Containers should be dated upon receipt and opening, and the peroxide content should be
tested regularly, especially for older samples or before any distillation process.[2][7]

Visualization

The following diagram illustrates the key properties and hazards associated with diisopropyl
ether, providing a quick reference for laboratory personnel.
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Key Properties and Hazards of Diisopropyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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